Cas no 732187-20-1 (1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine)

• Product Name: 1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine
• CAS No: 732187-20-1
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 1765221
• PubChem ID: 23106142
• Update Time: 2025-08-05

1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-[[4-(trifluoromethoxy)phenyl]methyl]-
• 1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine
• SCHEMBL1826744
• IOJNHWXLINCXIR-UHFFFAOYSA-N
• 1-{[4-(trifluoromethoxy)phenyl]methyl}cyclopropan-1-amine
• AKOS015151362
• 732187-20-1
• 1-[[4-(trifluoromethoxy)phenyl]methyl]cyclopropan-1-amine
• EN300-1930017

• Inchi： 1S/C11H12F3NO/c12-11(13,14)16-9-3-1-8(2-4-9)7-10(15)5-6-10/h1-4H,5-7,15H2
• InChI Key： IOJNHWXLINCXIR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CC1(CC1)N)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 732187-20-1 and Product Name: 1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine

Compound with the CAS number 732187-20-1 and the product name 1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates a cyclopropane ring, a moiety known for its rigidity and ability to modulate biological activity, alongside a phenylmethyl group substituted with a trifluoromethoxy group. These structural elements contribute to its distinct chemical properties and biological interactions, making it a subject of intense research interest.

The trifluoromethoxy group is particularly noteworthy, as it introduces fluorine atoms into the molecular structure. Fluorine substitution is a common strategy in drug design due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In the context of 1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine, the presence of three fluorine atoms in close proximity to the phenyl ring likely contributes to its lipophilicity and interaction with biological targets. This feature has been extensively studied in recent years, with numerous reports highlighting the benefits of fluorinated compounds in enhancing drug efficacy and reducing off-target effects.

Recent research has demonstrated that compounds containing cyclopropane rings exhibit remarkable potential in various therapeutic areas. The rigid three-membered ring structure of cyclopropane can impose conformational constraints on adjacent functional groups, leading to unique binding interactions with biological targets. For instance, studies have shown that cyclopropane-containing molecules can effectively interact with enzymes and receptors, modulating their activity in ways that traditional linear molecules cannot. The compound 1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine leverages this property, making it a promising candidate for further exploration in drug discovery.

In addition to its structural uniqueness, 1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine has been investigated for its potential pharmacological effects. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, research has indicated that similar compounds with trifluoromethoxy substitution can interact with kinases and other signaling proteins, potentially leading to therapeutic benefits in conditions such as cancer and inflammatory diseases. While further research is needed to fully elucidate its mechanism of action, these findings underscore the compound's significance as a lead molecule for drug development.

The synthesis of 1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine presents unique challenges due to its complex structural features. The incorporation of both cyclopropane and trifluoromethoxy groups requires precise synthetic methodologies to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions and fluorination methods have been employed to achieve this goal. The development of efficient synthetic routes is crucial for scaling up production and conducting comprehensive biological evaluations. Recent advancements in synthetic chemistry have made it possible to construct such complex molecules with greater ease, opening new avenues for exploration.

The role of computational chemistry in the study of 1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine cannot be overstated. Molecular modeling techniques have been instrumental in understanding its interactions with biological targets at the atomic level. By simulating how the compound binds to enzymes and receptors, researchers can gain insights into its potential pharmacological effects and optimize its structure for improved efficacy. These computational studies often complement experimental efforts, providing a holistic approach to drug discovery. The integration of computational methods with traditional experimental techniques has significantly accelerated the pace of innovation in medicinal chemistry.

Future directions for research on 1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine include exploring its derivatives and analogs to identify more potent and selective therapeutic agents. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity and reduce potential side effects. Additionally, investigating the compound's pharmacokinetic properties will be essential for determining its suitability for clinical applications. Studies on absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) will provide critical data for assessing its safety and efficacy.

The broader implications of this research are significant for the pharmaceutical industry. The development of novel compounds like 1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine holds promise for addressing unmet medical needs across various therapeutic areas. As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The combination of innovative chemistry, computational modeling, and rigorous biological evaluation represents a powerful approach to discovering new drugs that can improve patient outcomes.

In conclusion,1-{4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, including the cyclopropane ring and trifluoromethoxy substitution, contribute to its distinct chemical properties and biological interactions, making it a valuable subject of research. As advancements continue in synthetic chemistry, computational modeling,and pharmacological evaluation,the future looks promising for harnessing this compound's potential in developing novel therapeutic agents.